Cas no 63156-76-3 (4-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 4-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
• CAS No: 63156-76-3
• MF: C₁₀H₇ClF₃N₃
• MW: 261.630891084671
• MDL: MFCD09033909
• CID: 3111514
• PubChem ID: 16637324
• Update Time: 2025-10-28

4-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-5-amine, 4-(4-chlorophenyl)-3-(trifluoromethyl)-
• AS-36093
• EN300-41370
• MFCD09033909
• DTXSID90586242
• 62649-32-5
• DB-152657
• CS-0080462
• 63156-76-3
• AKOS000269269
• F2164-0004
• BBL037244
• Z385383570
• SCHEMBL1279682
• STK392504
• 4-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-(4-chlorophenyl)-5-(trifluoromethyl)-
• DTXCID40537007
• NCA15676

• MDL： MFCD09033909
• Inchi： 1S/C10H7ClF3N3/c11-6-3-1-5(2-4-6)7-8(10(12,13)14)16-17-9(7)15/h1-4H,(H3,15,16,17)
• InChI Key： FITRLOBMRVIWHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(N)=NNC=1C(F)(F)F

Computed Properties

• Exact Mass: 261.0280594g/mol
• Monoisotopic Mass: 261.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų

4-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE

4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine (CAS No. 63156-76-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a 4-chlorophenyl group and a trifluoromethyl group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing production time while maintaining product quality.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere, mimicking the properties of other heterocyclic structures while offering improved pharmacokinetic profiles. For instance, studies have shown that derivatives of 4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. This has sparked considerable interest among pharmaceutical companies looking to develop novel therapeutic agents.

In addition to its role in pharmaceuticals, 4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine has found applications in materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobicity and chemical resistance, making this compound ideal for use in high-performance materials exposed to harsh environments. Recent research has focused on incorporating this compound into self-healing polymers, where it serves as a crosslinking agent that enhances mechanical stability and durability.

The electronic properties of 4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine also make it a valuable component in organic electronics. Its ability to act as an electron-deficient acceptor has been leveraged in the design of new organic photovoltaic materials. Studies published in leading journals such as *Nature Materials* have demonstrated that incorporating this compound into conjugated systems can significantly improve charge transport efficiency, paving the way for more efficient solar cells.

From an environmental perspective, researchers have investigated the biodegradability and ecological impact of 4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine. Initial findings suggest that while the compound is stable under normal conditions, it can undergo microbial degradation under specific environmental conditions. This information is crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 4-(4-Chlorophenyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Amine (CAS No. 63156-76-3) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and organic electronics.